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Compound of Interest

Compound Name: Dimexano
CAS No.: 1468-37-7
Cat. No.: B1214939
Get Quote
. J

For immediate release: This document provides essential safety and logistical information for
the proper handling and disposal of Dimexano, a thiocarbonyl compound used as a herbicide.
[1][2] Adherence to these procedures is critical to ensure the safety of laboratory personnel and
to prevent environmental contamination. Dimexano is classified as hazardous waste due to its
toxicity to aquatic organisms and potential for long-term adverse environmental effects.[1][3]

Chemical and Physical Properties of Dimexano

A comprehensive understanding of Dimexano's properties is fundamental to its safe handling
and disposal. The following table summarizes key quantitative data for this compound.
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Property Value

Molecular Formula C4H602S54[3]

Molar Mass 214.35 g/mol

CAS Number 1468-37-7[3]

Appearance Pale yellow to yellow liquid[3]
Melting Point 23°C[3]

Boiling Point 28.7°CJ[3]

Density 1.463 g/cm? (estimate)[3]
Water Solubility 24.65 mg/L (at 25°C)[3]

Experimental Protocols: Disposal Procedures

The following step-by-step protocol must be followed for the disposal of Dimexano and any
materials contaminated with it.

1. Personal Protective Equipment (PPE): Before handling Dimexano, all personnel must be
equipped with the appropriate PPE, including:

o Safety goggles

o Chemical-resistant gloves (Nitrile or Butyl rubber)
e Alaboratory coat

e Closed-toe shoes

2. Waste Collection:

e Segregation: All Dimexano waste, including unused product, solutions, and contaminated
materials (e.g., pipette tips, gloves, and paper towels), must be collected separately from
other waste streams.[3]
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Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste container.[3][4]
The container must be compatible with organosulfur compounds; high-density polyethylene
(HDPE) is a suitable choice.[2]

Labeling: The waste container must be labeled with the words "Hazardous Waste," the name
"Dimexano," and the appropriate hazard pictograms (e.g., toxic, environmental hazard).[5]

Filling: Do not overfill the waste container. A headspace of at least 10% should be left to
accommodate expansion.

. In-Lab Storage (Satellite Accumulation Area):

Designated Area: Store the sealed Dimexano waste container in a designated Satellite
Accumulation Area (SAA) that is near the point of generation.[6]

Secondary Containment: The SAA must have secondary containment, such as a chemical-
resistant tray, to contain any potential leaks or spills.[4]

Segregation: Ensure that the Dimexano waste is segregated from incompatible materials,
particularly strong oxidizing agents.[6]

Container Integrity: Regularly inspect the waste container for any signs of degradation or
leakage.[4]

. Treatment of Spills:

In the event of a small spill, absorb the Dimexano with an inert absorbent material (e.g.,
vermiculite or sand).

Collect the contaminated absorbent material and place it in the designated Dimexano
hazardous waste container.

For larger spills, evacuate the area and follow your institution's emergency procedures.

. Final Disposal:

Licensed Disposal Service: The disposal of Dimexano waste must be handled by a licensed
hazardous waste disposal company.[1] Do not attempt to dispose of Dimexano down the
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drain or in regular trash.[7]

o Documentation: Maintain accurate records of the amount of Dimexano waste generated and
its disposal date.[7]

Logical Workflow for Dimexano Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Dimexano.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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